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Compound of Interest

Compound Name: DAT-230

Cat. No.: B15606946 Get Quote

Disclaimer: This document provides essential safety and handling guidelines for the

experimental microtubule inhibitor DAT-230, based on its classification as a potent

combretastatin A-4 analogue. As a novel research compound, a comprehensive Safety Data

Sheet (SDS) may not be publicly available. Therefore, these recommendations are derived

from established protocols for handling cytotoxic and potent research chemicals. All laboratory

personnel must consult with their institution's Environmental Health and Safety (EHS)

department for specific guidance and to perform a formal risk assessment before commencing

any work with this compound.

DAT-230 is a novel synthetic derivative of combretastatin A-4, investigated for its anti-tumor

properties through the inhibition of microtubule polymerization. Due to its potent cytotoxic

nature, stringent safety measures are imperative to prevent occupational exposure.

Personal Protective Equipment (PPE)
The primary defense against exposure to potent compounds like DAT-230 is the consistent and

correct use of appropriate Personal Protective Equipment (PPE). All personnel handling this

agent must be thoroughly trained in the proper donning and doffing of PPE.
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PPE Component Specification Rationale

Gloves

Double-gloving with

chemotherapy-rated nitrile

gloves (ASTM D6978-05

compliant).[1] Inner glove

tucked under the gown cuff,

with the outer glove pulled

over the cuff.[1]

Provides a robust barrier

against chemical permeation.

Double-gloving offers an

additional layer of protection in

case of a breach in the outer

glove and prevents skin

exposure at the wrist.[1]

Gown

Disposable, impermeable

gown with a solid front and

long sleeves with tight-fitting

cuffs.[2] Polypropylene with a

polyethylene coating is a

common and effective

material.

Protects against splashes and

contamination of personal

clothing.

Eye/Face Protection

Full-face shield or safety

goggles worn in conjunction

with a fluid-resistant mask.[3]

Protects the eyes and face

from splashes of liquids or fine

particles.

Respiratory Protection

An approved respirator (e.g.,

N95 or higher) may be

required when handling the

powdered form of the

compound outside of a

containment device. Consult

with your institution's EHS for

specific respiratory protection

requirements.

Prevents inhalation of

aerosolized particles of the

potent compound.

Shoe Covers Disposable shoe covers.

Prevents the tracking of

contaminants out of the

laboratory.

Operational Plan: Handling and Experimental
Protocol

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Antiproliferative_agent_50.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Antiproliferative_agent_50.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Antiproliferative_agent_50.pdf
https://www.tru.ca/risk-management-services/safety/safety-programs/work/cytotoxic.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4324350/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


All procedures involving open handling of DAT-230, particularly in its powdered form, must be

conducted within a certified chemical fume hood, biological safety cabinet (BSC), or a glove

box to minimize the risk of inhalation exposure.

Step-by-Step Protocol for Reconstituting DAT-230
Powder

Preparation:

Ensure the work area within the containment device is clean and decontaminated.

Gather all necessary materials: DAT-230 vial, appropriate solvent (e.g., DMSO), calibrated

pipettes with filtered tips, and sterile microcentrifuge tubes.

Don the full complement of PPE as specified in the table above.

Reconstitution:

Carefully uncap the vial containing the DAT-230 powder inside the containment device.

Using a calibrated pipette, add the calculated volume of solvent to the vial to achieve the

desired stock concentration.

Securely cap the vial and vortex gently until the powder is completely dissolved.

Aliquoting and Storage:

Aliquot the reconstituted solution into smaller, clearly labeled microcentrifuge tubes for

single-use to avoid repeated freeze-thaw cycles.

Store the aliquots at the recommended temperature (typically -20°C or -80°C), protected

from light.

Post-Handling:

Wipe down all surfaces and equipment used with an appropriate decontamination solution.

Dispose of all contaminated disposable materials as cytotoxic waste.
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Carefully doff PPE, disposing of it in the designated cytotoxic waste container.

Thoroughly wash hands with soap and water.

Disposal Plan
All materials that have come into contact with DAT-230 are considered hazardous waste and

must be disposed of according to institutional and local regulations for cytotoxic waste.

Contaminated PPE and Materials: All disposable items, including gloves, gowns, shoe

covers, bench paper, and pipette tips, must be disposed of in clearly labeled, puncture-

resistant, and leak-proof cytotoxic waste containers.[1]

Liquid and Solid Waste: Unused DAT-230 solutions and contaminated solid waste (e.g.,

vials, tubes) must be collected in designated, sealed hazardous waste containers. Do not

mix with non-hazardous waste.[4]

Decontamination: All non-disposable equipment and surfaces should be decontaminated

using a validated procedure.
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Caption: Workflow for the safe handling of the potent compound DAT-230.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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